Cas no 1261921-82-7 (5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261921-82-7
• MF: C₁₅H₁₀F₄O₄
• MW: 330.231118679047
• MDL: MFCD18316416
• CID: 2763648
• PubChem ID: 53222139
• Update Time: 2025-06-13

5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• DTXSID10686713
• 1261921-82-7
• 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%
• Methyl 2-fluoro-3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylate
• MFCD18316416
• 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316416
• Inchi： 1S/C15H10F4O4/c1-22-14(21)8-2-3-12(13(16)6-8)9-4-10(20)7-11(5-9)23-15(17,18)19/h2-7,20H,1H3
• InChI Key： VZUQYUQTPXVYRD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 330.05152144Da
• Monoisotopic Mass: 330.05152144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol

Introduction to 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261921-82-7)

5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1261921-82-7, is characterized by its intricate molecular architecture, which includes a combination of fluoro, methoxy, and carbonyl functional groups. These features not only contribute to its distinct chemical behavior but also open up a wide array of potential applications in medicinal chemistry and drug development.

The presence of multiple substituents such as fluoro and trifluoromethoxy groups in the molecule imparts enhanced lipophilicity and metabolic stability, which are crucial factors in the design of bioactive molecules. The methoxycarbonyl group further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. This combination of features positions 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol as a promising candidate for further exploration in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro substituents. The fluoro group is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved drug efficacy and reduced side effects. Research has shown that the introduction of fluorine atoms can enhance binding affinity, metabolic stability, and resistance to enzymatic degradation. These attributes make fluoro compounds particularly attractive for the development of next-generation pharmaceuticals.

The specific arrangement of functional groups in 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol also suggests potential applications in the field of agrochemicals. The compound's structural complexity and the presence of multiple reactive sites make it a versatile building block for synthesizing more complex molecules with tailored properties. This versatility is particularly valuable in the design of novel pesticides and herbicides that target specific biological pathways while minimizing environmental impact.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In the case of 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol, computational studies have suggested potential activity against various biological targets, including enzymes and receptors involved in inflammatory responses. These findings underscore the compound's potential as a lead molecule for drug discovery.

The synthesis of 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only improve efficiency but also allow for greater control over regioselectivity, which is essential for achieving the desired product structure.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Studies have demonstrated that 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol remains stable under both acidic and basic conditions, making it suitable for formulation into diverse dosage forms. This stability ensures that the compound retains its integrity throughout the manufacturing process and during storage, thereby maintaining its therapeutic efficacy.

In conclusion, 5-(2-Fluoro-4-methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261921-82-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, including the presence of fluoro, methoxy, and carbonyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block for innovative therapeutics.